Cas no 494787-05-2 (1,2,3-Propanetricarboxylic acid, 2-(acetyloxy)-, diethyl ester)
494787-05-2 structure
Product Name:1,2,3-Propanetricarboxylic acid, 2-(acetyloxy)-, diethyl ester
CAS No:494787-05-2
MF:C12H17O8
MW:289.258584737778
CID:1533657
PubChem ID:71362633
Update Time:2025-04-21
1,2,3-Propanetricarboxylic acid, 2-(acetyloxy)-, diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Propanetricarboxylic acid, 2-(acetyloxy)-, diethyl ester
- 3-acetyloxy-5-ethoxy-3-ethoxycarbonyl-5-oxopentanoate
- 494787-05-2
- 3-(Acetyloxy)-5-ethoxy-3-(ethoxycarbonyl)-5-oxopentanoate
- DTXSID70786248
-
- Inchi: 1S/C12H18O8/c1-4-18-10(16)7-12(6-9(14)15,20-8(3)13)11(17)19-5-2/h4-7H2,1-3H3,(H,14,15)/p-1
- InChI Key: KLVGAESETOVKKW-UHFFFAOYSA-M
- SMILES: O(C(C)=O)C(C(=O)OCC)(CC(=O)[O-])CC(=O)OCC
Computed Properties
- Exact Mass: 289.09231
- Monoisotopic Mass: 289.09234250g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 10
- Complexity: 383
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 119Ų
Experimental Properties
- PSA: 119.03
1,2,3-Propanetricarboxylic acid, 2-(acetyloxy)-, diethyl ester Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
494787-05-2 (1,2,3-Propanetricarboxylic acid, 2-(acetyloxy)-, diethyl ester) Related Products
- 77-93-0(Triethyl citrate)
- 77-94-1(Tributyl citrate)
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- 144-15-0(Acetyl trioctyl citrate)
- 77-89-4(Triethyl O-Acetylcitrate)
- 77-90-7(Tributyl O-Acetylcitrate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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